Cas no 2172081-43-3 (2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxy}acetic acid)

• Product Name: 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxy}acetic acid
• CAS No: 2172081-43-3
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6406229
• PubChem ID: 165558617
• Update Time: 2025-05-20

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxy}acetic acid
• 2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhexanamido]oxy}acetic acid
• EN300-1474404
• 2172081-43-3

• Inchi： 1S/C24H28N2O6/c1-26(32-16-23(28)29)22(27)13-3-2-8-14-25-24(30)31-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,21H,2-3,8,13-16H2,1H3,(H,25,30)(H,28,29)
• InChI Key： BGAFRTRDJXQASF-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCC(N(C)OCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxy}acetic acid

Introduction to 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxy}acetic Acid (CAS No. 2172081-43-3)

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxy}acetic acid, identified by its CAS number 2172081-43-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, exhibits potential applications in the development of novel therapeutic agents and biochemical research tools.

The molecular framework of 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxy}acetic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a widely used protecting group in peptide synthesis, suggests its utility in the construction of complex peptidomimetics. Additionally, the amide and carboxylic acid functionalities provide opportunities for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been a growing interest in the development of peptidomimetics as alternative therapeutic entities due to their improved pharmacokinetic profiles and reduced immunogenicity compared to native peptides. The structure of 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxy}acetic acid aligns well with this trend, as it combines the stability conferred by the Fmoc group with the flexibility provided by the N-methylhexanamide side chain. This combination makes it a promising candidate for use in drug discovery campaigns targeting various diseases.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to inflammation, cancer, and neurodegenerative disorders. The fluorenylmethoxycarbonyl moiety not only serves as a protective group but also can be engineered to interact with specific biological targets. For instance, modifications at this position could enhance binding affinity or alter metabolic stability, thereby optimizing drug efficacy.

Recent advancements in computational chemistry have enabled the rapid screening of molecular libraries for candidates with desired properties. The structural features of 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxy}acetic acid make it an attractive candidate for virtual screening campaigns aimed at identifying novel inhibitors or agonists. By leveraging machine learning algorithms and molecular docking techniques, researchers can predict potential binding interactions and optimize lead structures for further experimental validation.

The synthesis of 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxy}acetic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves delicate protection-deprotection strategies to ensure regioselectivity and yield optimization. However, the availability of advanced synthetic methodologies, such as solid-phase peptide synthesis (SPPS) and flow chemistry, has made the preparation of complex molecules like this one more feasible than ever before.

In addition to its pharmaceutical applications, this compound has potential uses in biochemical research as a tool for studying enzyme mechanisms and protein-protein interactions. The amide bond in its structure can serve as a site for post-translational modifications, allowing researchers to probe dynamic cellular processes. Furthermore, the carboxylic acid functionality can be utilized for covalent labeling experiments, providing insights into protein localization and function.

The development of novel analytical techniques has also contributed to a deeper understanding of the behavior of compounds like 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxy}acetic acid. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are essential tools for characterizing its structure and purity. Additionally, techniques such as X-ray crystallography can provide detailed information about its three-dimensional conformation, which is crucial for understanding its biological activity.

The future prospects for 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxy}acetic acid are promising, with ongoing research focused on expanding its applications in drug discovery and biomolecular studies. Collaborative efforts between synthetic chemists, medicinal chemists, and biochemists will be essential in realizing its full potential. As our understanding of complex biological systems continues to grow, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.